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Compound of Interest

Compound Name: Pevisone

Cat. No.: B1217728

This technical support guide is intended for researchers, scientists, and drug development
professionals investigating the optimization of Pevisone (Econazole Nitrate/Triamcinolone
Acetonide) dosage for refractory dermatophytosis.

Frequently Asked Questions (FAQS)

Q1: What is the standard dosage and application of Pevisone for dermatophytosis?

Al: Pevisone is a topical cream containing 1% econazole nitrate and 0.1% triamcinolone
acetonide.[1] The standard application is a sparingly applied thin film to the affected skin area,
typically twice daily (morning and evening).[2][3] Treatment duration is generally recommended
until inflammatory symptoms subside, but should not exceed two weeks.[2][4] Following this
period, therapy should be continued with a product containing only an antifungal agent like
econazole.[2][4]

Q2: What are the primary mechanisms of action for Pevisone's components?
A2: Pevisone has a dual-action mechanism:

o Econazole Nitrate: An imidazole antifungal agent that disrupts the fungal cell membrane by
inhibiting the enzyme lanosterol 14-a-demethylase.[5][6] This enzyme is critical for the
synthesis of ergosterol, a vital component of the fungal cell membrane.[5][7] Inhibition leads
to increased membrane permeability and ultimately, fungal cell death.[7][8]
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o Triamcinolone Acetonide: A potent synthetic corticosteroid that provides anti-inflammatory,
antipruritic (anti-itching), and vasoconstrictive actions.[4][9] It helps to quickly reduce
symptoms like redness, swelling, and itching associated with the fungal infection.[10][11]

Q3: What are the suspected causes of refractory dermatophytosis in the context of Pevisone
treatment?

A3: Refractory or treatment-resistant dermatophytosis is a growing concern.[12] Potential
causes, even when using a combination product like Pevisone, include:

» Antifungal Resistance: The dermatophyte may have developed resistance to econazole. This
can occur through mechanisms such as point mutations in the target gene (ERG11), which
encodes lanosterol 14-a-demethylase, or through the overexpression of efflux pumps that
actively remove the drug from the fungal cell.[13][14][15]

» Inappropriate Use of Corticosteroids: The triamcinolone component, while effective for
inflammation, can suppress the local immune response.[10] Prolonged or improper use
might impair the body's ability to clear the fungus, potentially worsening the infection or
masking its severity, a condition known as tinea incognito.[10][12]

e Host Factors: Immunocompromised status of the host can significantly hinder the clearance
of the infection.

« Incorrect Diagnosis: The skin condition may not be of fungal origin, or it may be a
dermatophyte species not typically susceptible to econazole.

e Poor Drug Penetration: The formulation may not effectively penetrate the infected tissue
(e.g., in thick, hyperkeratotic lesions or nail infections) to reach the required inhibitory
concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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